Cas no 979-32-8 (Estradiol valerate)

Estradiol valerate is a synthetic estrogen ester used primarily in hormone replacement therapy (HRT) and certain gynecological treatments. As a prodrug of estradiol, it offers prolonged release and improved bioavailability due to its valerate moiety, which enhances lipophilicity and delays metabolic degradation. This property allows for less frequent dosing compared to unesterified estradiol. Estradiol valerate is commonly administered via intramuscular injection or oral tablets, providing consistent estrogenic effects. It is effective in managing menopausal symptoms, hypoestrogenism, and as part of transgender hormone therapy. Its well-characterized pharmacokinetics and established safety profile make it a reliable option in clinical endocrinology.
Estradiol valerate structure
Estradiol valerate structure
Product Name:Estradiol valerate
CAS No:979-32-8
MF:C23H32O3
MW:356.498387336731
MDL:MFCD00056541
CID:40440
PubChem ID:13791
Update Time:2025-10-31

Estradiol valerate Chemical and Physical Properties

Names and Identifiers

    • 1,3,5(10)-ESTRATRIEN-3,17B-DIOL-17-VALERATE
    • 1,3,5(10)-ESTRATRIEN-3,17-BETA-DIOL 17-VALERATE
    • 1,3,5(10)-ESTRATRIENE-3,17BETA-DIOL 17-PENTANOATE
    • 1,3,5[10]-ESTRATRIENE-3,17BETA-DIOL 17-VALERATE
    • 17B-ESTRADIOL-17-VALERATE
    • 17B-ESTRADIOL VALERATE
    • 17-BETA-ESTRADIOL 17-VALERATE
    • 17BETA-ESTRADIOL VALERATE
    • BETA-ESTRADIOL 17-VALERATE
    • DIHYDROFOLLICULIN VALERATE
    • ESTRADIOL VALERATE
    • 3,5(10)-triene-3,17-diol(17-beta)-estra-17-pentanoate
    • atladiol
    • b-estradiol17-valerate
    • deladiol
    • delahormoneunimatic
    • delestrogen
    • delestrogen4x
    • dura-estradiol
    • estradiol17-beta-valerate
    • Estradiol 17-Valerate
    • Estradiol valerianate
    • ESTRADIOL-17-VALERATE, 17B-(RG)
    • Estradiol-17-valerate
    • 1,3,5(10)-Estratriene-3,17b-diol 17-pentanote
    • Neofollin
    • Estraval
    • Progynova
    • Femogex
    • Progynon-Depot
    • Oestradiol valerate
    • Climaval
    • Pharlon
    • Duratrad
    • Estate
    • Exten strone
    • Repo-Estra
    • Depo estro med
    • Delestrogen 4X
    • Estraval PA
    • Estraval 2X
    • Delahormone unimatic
    • Depo-Estro-Med
    • Femogen-L.A.
    • Primogyna
    • Gynokadin
    • Ronfase
    • Pelanin
    • Merimono
    • Cyclocur
    • Postoval
    • Nuvelle
    • Estradiol Depot
    • Primogyn-Depot
    • Gynogen L.A. 20
    • Gynogen L.A. 40
    • Gynog
    • Estradiol valerate (6CI)
    • Estradiol, 17-valerate (7CI, 8CI)
    • 3-Hydroxy-17β-valeroyloxyestra-1,3,5(10)-triene
    • E2 valerate
    • Estra-1,3,5(10)-triene-3,17β-diol 17-valerate
    • Estradiol 17β-valerate
    • Estradiol valerat
    • Gynogen LA
    • Gynogen LA 40
    • Meriestra
    • NSC 17590
    • Oestradiol valerinate
    • Pelanin Depot
    • Primofol-Depot
    • Valergen
    • Valest
    • β-Estradiol 17-valerate
    • NCGC00094673-01
    • Valerate d'estradiol [INN-French]
    • GTPL7655
    • Gynogen L.A. 10
    • Deladumone
    • SR-01000003061-3
    • NSC-17590
    • ESTRADIOL VALERATE [EP MONOGRAPH]
    • ESTRADIOL VALERATE [VANDF]
    • Deladumone (TN)
    • NCGC00018166-14
    • Estradiol-17-valerate; 1,3,5(10)-Estratriene-3,17b-diol 17-pentanote
    • Estroval-10
    • ESTRADIOL VALERATE [GREEN BOOK]
    • Opera_ID_444
    • ESTRADIOL, 17-VALERATE
    • component of Ditate
    • DTXSID8023004
    • Estradiol 17beta-valerate
    • ESTRADIOL VALERATE [USP MONOGRAPH]
    • CAS-979-32-8
    • AB00382980_15
    • Estradiol valerate (VAN)
    • CHEBI:31561
    • Estradiol valerate (JAN/USP/INN)
    • Gynogen L.A.10
    • MFCD00056541
    • (17.beta.)-Estra-1,3,5(10)-triene-3,17-diol 17-valerate
    • (1S,3aS,3bR,9bS,11aS)-7-hydroxy-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl pentanoate
    • Estradiol 17.beta.-valerate
    • Altadiol
    • OKG364O896
    • component of Mal-O-Fem L.A
    • estradiol-valerate
    • ESTRADIOL VALERATE [WHO-DD]
    • s3149
    • Q5401768
    • Estradiol valerate (Standard)
    • Valerato de estradiol
    • 3-Hydroxy-17beta-valeroyloxyestra-1,3,5(10)-trien
    • NCGC00018166-02
    • ESTRADIOL VALERATE [JAN]
    • [(8R,9S,13S,14S,17S)-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] pentanoate
    • [(13S,17S)-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] pentanoate
    • (17beta)-3-hydroxyestra-1,3,5(10)-trien-17-yl valerate
    • ESTRADIOL VALERATE (EP MONOGRAPH)
    • ESTRA-1,3,5(10)-TRIENE-3,17-DIOL(17.BETA.)-, 17-PENTANOATE
    • SR-01000003061
    • EINECS 213-559-2
    • Estra-1,3,5(10)-triene-3,17-diol(17beta)-, 17-pentanoate
    • estradiol valeriante
    • DB13956
    • (17beta)-3-hydroxyestra-1(10),2,4-trien-17-yl pentanoate
    • MLS001146931
    • UNII-OKG364O896
    • CS-0694761
    • Estradiol valerate [USP:INN:BAN:JAN]
    • HMS3259C12
    • Estradiol valerate for system suitability
    • EN300-23841039
    • -Estradiol 17-valerate
    • BRD-K66766661-001-19-2
    • DITATE-DS COMPONENT ESTRADIOL VALERATE
    • Valerato de estradiol [INN-Spanish]
    • Valerate d'estradiol
    • NSC17590
    • MLS000028449
    • Valerato de estradiol (INN-Spanish)
    • ESTRADIOL VALERATE [USP-RS]
    • Estra-1,5(10)-triene-3,17-diol (17.beta.)-, 17-pentanoate
    • ESTRADIOL VALERATE [MART.]
    • CCRIS 5571
    • ST075188
    • Estradiol valerate ICRS
    • HY-B0672R
    • (8R,9S,13S,14S,17S)-3-hydroxy-13-methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthren-17-yl pentanoate
    • KS-5213
    • DTXCID903004
    • 17-pentanoyl-estra-1,3,5(10)-triene-3,17beta-diol
    • ESTRADIOL VALERATE (USP-RS)
    • HMS2232L17
    • CPD000058346
    • LMST02010039
    • ESTRADIOL VALERATE [ORANGE BOOK]
    • E0876
    • B-Estradiol 17-valerate
    • component of Deluteval 2X
    • Estra-1,3,5(10)-triene-3,17-diol (17-beta)-, 17-pentanoate
    • AKOS005267158
    • Valerate d'estradiol (INN-French)
    • ESTRADIOL VALERATE (MART.)
    • 979-32-8
    • ESTRADIOL VALERATE COMPONENT OF DITATE-DS
    • 1,3,5(10)-Estratriene-3,17beta-diol 17-pentanote
    • 3-Hydroxy-17beta-valeroyloxyestra-1,3,5(10)-triene
    • BCP11918
    • HY-B0672
    • Estradioli valeras (INN-Latin)
    • SMR000058346
    • Estradioli valeras [INN-Latin]
    • CCG-221130
    • ESTRADIOL VALERATE (USP MONOGRAPH)
    • Estradiol valerate (USP:INN:BAN:JAN)
    • .beta.-estradiol 17-valerate
    • D01413
    • Q-201506
    • (1S,11S,14S,15S,10R)-5-hydroxy-15-methyltetracyclo[8.7.0.0<2,7>.0<11,15>]hepta deca-2,4,6-trien-14-yl pentanoate
    • FD12049
    • Oestradiol-17b-valerate
    • Estradioli valeras
    • CHEMBL1511
    • ESTRADIOL 17-VALERATE [MI]
    • Tox21_111312
    • ESTRADIOL VALERATE [INN]
    • SCHEMBL40563
    • HMS3715B21
    • Estra-1,3,5(10)-triene-3,17beta-diol 17-petanoate
    • Estra-1,3,5(10)-triene-3,17-diol (17.beta.)-, 17-pentanoate
    • NC00560
    • Estradiol valerate
    • MDL: MFCD00056541
    • Inchi: 1S/C23H32O3/c1-3-4-5-22(25)26-21-11-10-20-19-8-6-15-14-16(24)7-9-17(15)18(19)12-13-23(20,21)2/h7,9,14,18-21,24H,3-6,8,10-13H2,1-2H3/t18-,19-,20+,21+,23+/m1/s1
    • InChI Key: RSEPBGGWRJCQGY-RBRWEJTLSA-N
    • SMILES: C[C@@]12[C@@H](OC(=O)CCCC)CC[C@H]1[C@@H]1CCC3C=C(C=CC=3[C@H]1CC2)O
    • BRN: 2480357

Computed Properties

  • Exact Mass: 356.23500
  • Monoisotopic Mass: 356.235145
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 518
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: 6
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Color/Form: Powder
  • Density: 1.1024 (rough estimate)
  • Melting Point: 146.0 to 150.0 deg-C
  • Boiling Point: 486.2°C at 760 mmHg
  • Flash Point: 191.1°C
  • Refractive Index: 1.4700 (estimate)
  • PSA: 46.53000
  • LogP: 5.35030
  • Merck: 3703
  • Specific Rotation: +41.0° - +47.0° (c=2, CHCl3)

Estradiol valerate Security Information

  • Symbol: GHS08
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H360
  • Warning Statement: P201-P308 + P313
  • WGK Germany:3
  • Hazard Category Code: R60;R61
  • Safety Instruction: S53-S45
  • RTECS:KG5793000
  • Hazardous Material Identification: T
  • Risk Phrases:R60; R61
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

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Estradiol valerate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ;  2 h, rt → 45 °C; 45 °C → 20 °C
1.2 Solvents: Water ;  20 °C → 10 °C; 1.5 h, 10 °C
Reference
Improved process for preparation of estradiol valerate and novel crystalline form a of estradiol divalerate
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Production Method 2

Reaction Conditions
Reference
Process for preparation of estradiol valerate and a novel crystalline form a of estradiol divalerate
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Production Method 3

Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ;  rt → 45 °C; 2 h, 40 - 45 °C; 45 °C → 25 °C
1.2 Solvents: Water ;  20 - 25 °C
Reference
Improved process for preparation of estradiol valerate and a novel crystalline form a of estradiol divalerate
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Production Method 4

Reaction Conditions
1.1 Solvents: Toluene
1.2 -
1.3 Catalysts: Triacylglycerol lipase ;  72 h, 55 °C
Reference
Regioselective enzymatic synthesis of estradiol 17-fatty acid esters
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Estradiol Valerate (CAS No. 979-32-8): A Comprehensive Overview of Its Pharmaceutical Applications and Recent Research Findings

Estradiol valerate, with the chemical compound identifier CAS No. 979-32-8, is a widely recognized estrogen medication primarily used in hormone replacement therapy (HRT) and for treating certain gynecological conditions. This compound, a long-chain ester of estradiol, is known for its sustained release profile, making it an effective option for therapeutic applications. Its molecular structure and pharmacological properties have been extensively studied, leading to numerous advancements in clinical practice and research.

The primary mechanism of action of Estradiol valerate involves the activation of estrogen receptors (ERα and ERβ), which are present in various tissues throughout the body. This interaction leads to a wide range of physiological effects, including the regulation of the menstrual cycle, bone density maintenance, and the management of vasomotor symptoms associated with menopause. The sustained release formulation of this compound ensures a steady levels of estrogen in the bloodstream, which is particularly beneficial for patients requiring long-term treatment.

Recent research has highlighted the potential of Estradiol valerate in addressing not only gynecological issues but also in mitigating age-related decline in various physiological systems. Studies have demonstrated its role in improving bone mineral density, reducing the risk of osteoporosis, and even influencing cognitive functions. The compound's ability to modulate inflammatory pathways has also been explored, suggesting its potential in managing conditions such as rheumatoid arthritis and other inflammatory disorders.

In clinical settings, Estradiol valerate is often administered via intramuscular injection, which provides a reliable and convenient method of delivery. This route of administration ensures prolonged action, typically requiring injections every two to four weeks depending on the therapeutic indication. The pharmacokinetic profile of this compound makes it particularly suitable for patients who may have difficulty adhering to daily oral medication regimens.

One of the key areas where Estradiol valerate has shown significant promise is in the treatment of postmenopausal symptoms. These symptoms, which include hot flashes, night sweats, and vaginal dryness, can significantly impact the quality of life for many women. Clinical trials have consistently shown that Estradiol valerate can effectively alleviate these symptoms while maintaining a favorable safety profile when used appropriately.

The compound's efficacy has also been studied in the context of breast cancer prevention and treatment. While estrogenic compounds are known to interact with breast tissue, the specific effects of Estradiol valerate have been investigated in detail. Research suggests that under certain conditions, it may help reduce the risk of breast cancer recurrence in postmenopausal women with a high risk profile. However, careful consideration must be given to individual patient factors to ensure optimal therapeutic outcomes.

Advances in drug delivery systems have further enhanced the therapeutic potential of Estradiol valerate. Novel formulations, such as transdermal patches and subdermal implants, are being developed to provide more consistent and patient-friendly options. These innovations aim to improve compliance and reduce side effects associated with traditional oral or injectable therapies.

The role of Estradiol valerate in cardiovascular health has also been a subject of extensive research. Estrogens are known to have cardioprotective effects, including improvements in endothelial function and cholesterol profiles. While the exact mechanisms remain under investigation, studies suggest that Estradiol valerate may contribute to reducing the risk of cardiovascular diseases in postmenopausal women when used as part of a comprehensive management strategy.

In conclusion, Estradiol valerate (CAS No. 979-32-8) remains a cornerstone medication in the management of various gynecological and systemic conditions. Its unique pharmacological properties and sustained release profile make it an attractive option for long-term therapy. Ongoing research continues to uncover new applications and refine existing knowledge about this compound's benefits and risks. As our understanding evolves, so too will the ways in which we utilize this important medication to improve patient outcomes.

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